Cas no 2887-65-2 (1-(3,5-dibromo-4-hydroxyphenyl)propan-1-one)

• Product Name: 1-(3,5-dibromo-4-hydroxyphenyl)propan-1-one
• CAS No: 2887-65-2
• MF: C₉H₈Br₂O₂
• MW: 307.966621398926
• CID: 6198588
• PubChem ID: 81252430
• Update Time: 2025-07-28

1-(3,5-dibromo-4-hydroxyphenyl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(3,5-dibromo-4-hydroxyphenyl)propan-1-one
• EN300-1276685
• AKOS019824063
• 2887-65-2

• Inchi： 1S/C9H8Br2O2/c1-2-8(12)5-3-6(10)9(13)7(11)4-5/h3-4,13H,2H2,1H3
• InChI Key： CLMZWNWFBSBIDB-UHFFFAOYSA-N
• SMILES： BrC1C(=C(C=C(C=1)C(CC)=O)Br)O

Computed Properties

• Exact Mass: 307.88706g/mol
• Monoisotopic Mass: 305.88910g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 37.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 1-(3,5-dibromo-4-hydroxyphenyl)propan-1-one

Comprehensive Overview of 1-(3,5-Dibromo-4-hydroxyphenyl)propan-1-one (CAS No. 2887-65-2): Properties, Applications, and Industry Insights

1-(3,5-Dibromo-4-hydroxyphenyl)propan-1-one (CAS 2887-65-2) is a specialized organic compound belonging to the class of brominated aromatic ketones. Its molecular structure features a propanone backbone linked to a dibrominated hydroxyphenyl ring, which imparts unique chemical properties. This compound has garnered attention in pharmaceutical intermediates, material science, and specialty chemical synthesis due to its electron-withdrawing bromine substituents and reactive carbonyl group.

Recent trends in green chemistry and sustainable synthesis have driven research into optimizing the production of 1-(3,5-dibromo-4-hydroxyphenyl)propan-1-one. Researchers are exploring catalytic bromination methods to reduce waste, aligning with the global push for eco-friendly manufacturing. Analytical techniques like HPLC and NMR spectroscopy are critical for quality control, ensuring compliance with REACH regulations and other international standards.

The compound’s UV-absorbing properties make it relevant in photostabilizer formulations for polymers, addressing industry demands for durable materials. Additionally, its role as a building block in drug discovery is being investigated, particularly for targeted therapies where brominated aromatics enhance binding affinity. These applications resonate with current searches for "high-performance additives" and "bioactive intermediates."

From a commercial perspective, 2887-65-2 is supplied as a high-purity crystalline solid, with storage recommendations emphasizing protection from moisture and light degradation. Safety data sheets highlight standard laboratory precautions, reflecting its classification as a non-hazardous reagent under normal handling conditions. This aligns with frequent queries about "safe handling of brominated compounds" and "storage best practices."

Innovations in flow chemistry have enabled scalable synthesis of 1-(3,5-dibromo-4-hydroxyphenyl)propan-1-one, reducing batch variability—a key concern for process chemists. Patent literature reveals its utility in advanced material coatings, leveraging its thermal stability. Such developments cater to searches for "scalable synthetic routes" and "specialty chemicals for electronics."

In summary, CAS 2887-65-2 exemplifies the intersection of structural versatility and industrial applicability. As demand grows for halogenated fine chemicals, this compound’s profile continues to expand across R&D and commercial sectors, supported by rigorous analytical validation and evolving synthetic methodologies.